1-Bromo-2-(dimethoxymethyl)-4-methylbenzene

• Molecular Formula: C10H13BrO2
• Molecular Weight: 245.11 g/mol
• IUPAC Name: 1-bromo-2-(dimethoxymethyl)-4-methylbenzene
• InChI: InChI=1S/C10H13BrO2/c1-7-4-5-9(11)8(6-7)10(12-2)13-3/h4-6,10H,1-3H3
• InChI Key: KUOYHVCRULZBLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Br)C(OC)OC

Description

1-Bromo-2-(dimethoxymethyl)-4-methylbenzene is a useful research compound. Its molecular formula is C10H13BrO2 and its molecular weight is 245.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step AI (3): 2-Bromo-5-methylbenzaldehyde (500 mg, 2.51 mmol) was dissolved in methanol (5.0 mL). p-Toluenesulfonic acid monohydrate (90 mg, 0.52 mmol) and trimethoxymethane (5 mL) were added. The reaction mixture was heated at reflux for 5 h. The reaction mixture was extracted with DCM and washed with saturated aqueous sodium bicarbonate. The combined organic phases were dried over Na2SO4, filtered and concentrated in vacuum to yield 1-bromo-2-(dimethoxymethyl)-4-methylbenzene (615 mg, 99%) as a colorless oil. LC-MS (M−OCH3)+=213.25. 1H NMR (CD3OD, 500 MHz) δ 7.41-7.39 (m, 2H) 6.98 (d, J=10 Hz, 1H) 5.51 (s, 1H) 3.37 (s, 6H) 2.30 (s, 3H).